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Compound of Interest

Compound Name: Lasalocid

CAS No.: 67047-14-7

Cat. No.: B10765891

Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with a comprehensive guide to developing and troubleshooting stable

formulations of Lasalocid for research applications.

Frequently Asked Questions (FAQs)
Q1: What is Lasalocid and what is its mechanism of action?

A1: Lasalocid is a polyether ionophore antibiotic produced by Streptomyces lasaliensis.[1][2]

Its primary mechanism of action is to transport monovalent and divalent cations across lipid

membranes, disrupting cellular ion homeostasis.[2][3][4] This disruption of ion gradients,

particularly of protons (H+), leads to the impairment of vesicular acidification in pathways such

as endocytosis and autophagy.[5][6]

Q2: What are the common solvents for dissolving Lasalocid?

A2: Lasalocid is soluble in several organic solvents, including Dimethyl Sulfoxide (DMSO),

Dimethylformamide (DMF), ethanol, and methanol.[7] It is poorly soluble in water. For cell

culture experiments, DMSO is a commonly used solvent for preparing stock solutions.
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Q3: How should Lasalocid stock solutions be stored?

A3: It is recommended to store Lasalocid stock solutions at -20°C or -80°C to ensure stability.

[1] One supplier suggests that solutions stored at -80°C are stable for up to 6 months, while

those at -20°C are stable for one month. To avoid repeated freeze-thaw cycles, it is advisable

to aliquot the stock solution into smaller volumes.[1]

Q4: What is a typical working concentration for Lasalocid in in-vitro experiments?

A4: The effective concentration of Lasalocid can vary depending on the cell type and the

specific assay. Published studies have used concentrations ranging from 0.1 µM to 10 µM.[5][8]

It is always recommended to perform a dose-response experiment to determine the optimal

concentration for your specific experimental setup.

Troubleshooting Guide
Issue: Precipitate formation upon addition of Lasalocid stock solution to cell culture medium.

This is a common issue due to the low aqueous solubility of Lasalocid. Here are some

potential causes and solutions:
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Potential Cause Troubleshooting Steps

High final concentration of Lasalocid

- Determine the optimal working concentration

through a dose-response curve to avoid using

excessively high concentrations.

High concentration of the organic solvent (e.g.,

DMSO) in the final culture medium

- The final concentration of DMSO in the cell

culture medium should typically be kept below

0.5%, as higher concentrations can be toxic to

cells.[9][10][11] - Prepare a more dilute stock

solution of Lasalocid to minimize the volume of

organic solvent added to the medium.

Rapid addition of the stock solution to the

medium

- Add the Lasalocid stock solution to the medium

dropwise while gently vortexing or swirling the

medium to facilitate mixing and prevent

localized high concentrations that can lead to

precipitation.

Presence of salts in the medium that may

interact with Lasalocid

- While Lasalocid is known to interact with

various cations, precipitation due to specific

media components is not well-documented.

However, as a general practice for compounds

with low aqueous solubility, ensure the medium

is at the correct temperature (typically 37°C) and

pH before adding the compound.

Incorrect stock solution preparation

- Ensure the Lasalocid is fully dissolved in the

organic solvent before further dilution. Gentle

warming to 37°C and sonication can aid in

dissolving the compound in DMSO.[7]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Lasalocid Stock
Solution in DMSO
Materials:
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Lasalocid (powder)

Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Methodology:

Calculate the mass of Lasalocid required to prepare the desired volume of a 10 mM stock

solution (Molecular Weight of Lasalocid: 590.8 g/mol ). For example, for 1 mL of a 10 mM

stock solution, you would need 5.908 mg of Lasalocid.

Weigh the calculated amount of Lasalocid powder in a sterile microcentrifuge tube.

Add the required volume of DMSO to the tube.

Vortex the solution vigorously until the Lasalocid is completely dissolved. If necessary,

gently warm the solution to 37°C or sonicate for short intervals to aid dissolution.[7]

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

tubes.

Store the aliquots at -20°C or -80°C.

Protocol 2: Preparation of a Working Solution in Cell
Culture Medium
Materials:

10 mM Lasalocid stock solution in DMSO

Pre-warmed (37°C) cell culture medium

Sterile tubes
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Methodology:

Thaw an aliquot of the 10 mM Lasalocid stock solution at room temperature.

Calculate the volume of the stock solution required to achieve the desired final concentration

in your cell culture medium. For example, to prepare 10 mL of medium with a final Lasalocid
concentration of 10 µM, you would need 10 µL of the 10 mM stock solution.

In a sterile tube, add the required volume of the stock solution to a larger volume of pre-

warmed cell culture medium.

Immediately after adding the stock solution, gently vortex or invert the tube to ensure rapid

and thorough mixing.

Visually inspect the medium for any signs of precipitation.

Use the freshly prepared working solution for your experiment. It is recommended to prepare

the working solution immediately before use.

Data Presentation
Table 1: Solubility of Lasalocid in Various Solvents

Solvent Solubility Reference

DMSO 100 mg/mL [7]

Methanol Soluble [12]

Ethanol Soluble [2]

DMF Soluble [12]

Water < 0.1 mg/mL (insoluble) [7]

Table 2: Recommended Storage Conditions for Lasalocid Stock Solutions
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Storage Temperature Recommended Duration Reference

-80°C Up to 6 months [1]

-20°C Up to 1 month [1]

Visualizations
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Experimental Workflow: Preparing Lasalocid Working Solution

Stock Solution Preparation Working Solution Preparation
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Lasalocid's Impact on Vesicular Trafficking
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10765891?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

